Cas no 499789-92-3 (Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate)

Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate is a synthetic aromatic ester characterized by its phenolic and methoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the preparation of more complex molecules. Its structure, featuring both a hydroxyl and a methoxy substituent on the phenyl ring, allows for selective functionalization, making it valuable for derivatization studies. The ester group enhances solubility in organic solvents, facilitating its use in various reaction conditions. This product is typically employed in controlled laboratory settings, with purity and stability being critical for consistent performance in synthetic applications.

Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate structure

499789-92-3 structure

Product Name:Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate

CAS No:499789-92-3

MF:C₁₀H₁₂O₄

MW:196.199883460999

MDL:MFCD18399380

CID:1078998

PubChem ID:57728544

Update Time:2025-06-07

Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate
- METHYL 4-HYDROXY-2-METHOXYPHENYLACETATE
- DB-351775
- SS-4464
- Methyl (4-hydroxy-2-methoxyphenyl)acetate
- DTXSID10727776
- CS-0453018
- MFCD18399380
- AKOS015996897
- SCHEMBL2173834
- methyl2-(4-hydroxy-2-methoxyphenyl)acetate
- SCOSZCWSRTXCQS-UHFFFAOYSA-N
- 499789-92-3
- MDL： MFCD18399380
- Inchi： 1S/C10H12O4/c1-13-9-6-8(11)4-3-7(9)5-10(12)14-2/h3-4,6,11H,5H2,1-2H3
- InChI Key： SCOSZCWSRTXCQS-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC=1CC(=O)OC)O

Computed Properties

Exact Mass: 196.07355886g/mol
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 55.8Å²

Methyl 2-(4-hydroxy-2-methoxyphenyl)acetate Pricemore >>

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